Methyl 2-methyl-5-[(2-thienylsulfonyl)amino]-1-benzofuran-3-carboxylate

• Molecular Formula: C15H13NO5S2
• Molecular Weight: 351.4 g/mol
• IUPAC Name: methyl 2-methyl-5-(thiophen-2-ylsulfonylamino)-1-benzofuran-3-carboxylate
• InChI: InChI=1S/C15H13NO5S2/c1-9-14(15(17)20-2)11-8-10(5-6-12(11)21-9)16-23(18,19)13-4-3-7-22-13/h3-8,16H,1-2H3
• InChI Key: JEXMEFONXUYELE-UHFFFAOYSA-N
• SMILES: CC1=C(C2=C(O1)C=CC(=C2)NS(=O)(=O)C3=CC=CS3)C(=O)OC

Description

Methyl 2-methyl-5-[(2-thienylsulfonyl)amino]-1-benzofuran-3-carboxylate, also known as MTSEA, is a chemical compound that has been extensively studied in scientific research. This compound is widely used in biochemistry and molecular biology research due to its ability to modify proteins and study their function.

Mechanism of Action

Methyl 2-methyl-5-[(2-thienylsulfonyl)amino]-1-benzofuran-3-carboxylate modifies proteins by reacting with cysteine residues. It is a sulfhydryl-reactive compound that can covalently bond with cysteine residues in proteins, leading to changes in protein structure and function.
Biochemical and Physiological Effects
Methyl 2-methyl-5-[(2-thienylsulfonyl)amino]-1-benzofuran-3-carboxylate has been shown to have a variety of biochemical and physiological effects. It can alter the function of ion channels, enzymes, and receptors, leading to changes in cellular signaling and metabolism. Methyl 2-methyl-5-[(2-thienylsulfonyl)amino]-1-benzofuran-3-carboxylate has also been shown to have neuroprotective effects in animal models of stroke and traumatic brain injury.

Advantages and Limitations for Lab Experiments

Methyl 2-methyl-5-[(2-thienylsulfonyl)amino]-1-benzofuran-3-carboxylate is a widely used tool in biochemical and molecular biology research due to its ability to modify proteins and study their function. However, it has some limitations, including its potential to react with other amino acids besides cysteine and its potential to modify multiple cysteine residues in a protein, leading to complex effects on protein structure and function.

Future Directions

There are many future directions for research on Methyl 2-methyl-5-[(2-thienylsulfonyl)amino]-1-benzofuran-3-carboxylate and its applications in biochemistry and molecular biology. One area of research is the development of new sulfhydryl-reactive compounds that can modify proteins with greater specificity and selectivity. Another area of research is the development of new techniques for studying protein structure and function, such as cryo-electron microscopy and single-molecule fluorescence resonance energy transfer. Finally, there is a need for more research on the physiological effects of Methyl 2-methyl-5-[(2-thienylsulfonyl)amino]-1-benzofuran-3-carboxylate and its potential as a therapeutic agent for neurological disorders.

Synthesis Methods

Methyl 2-methyl-5-[(2-thienylsulfonyl)amino]-1-benzofuran-3-carboxylate can be synthesized through the reaction of 2-methylbenzofuran-3-carboxylic acid with thionyl chloride, followed by reaction with thienylsulfonyl chloride and then with methylamine. The resulting compound is purified through recrystallization.

Scientific Research Applications

Methyl 2-methyl-5-[(2-thienylsulfonyl)amino]-1-benzofuran-3-carboxylate is used in scientific research to modify proteins and study their function. It is commonly used in cysteine-scanning mutagenesis, a technique used to study the structure and function of proteins. Methyl 2-methyl-5-[(2-thienylsulfonyl)amino]-1-benzofuran-3-carboxylate is also used to study the function of ion channels, enzymes, and receptors.